N-[1-[2-(4-chloro-2-fluorophenyl)-2-methylpropanoyl]piperidin-3-yl]acetamide

• IUPAC Name: N-[1-[2-(4-chloro-2-fluorophenyl)-2-methylpropanoyl]piperidin-3-yl]acetamide
• InChI: InChI=1S/C17H22ClFN2O2/c1-11(22)20-13-5-4-8-21(10-13)16(23)17(2,3)14-7-6-12(18)9-15(14)19/h6-7,9,13H,4-5,8,10H2,1-3H3,(H,20,22)
• InChI Key: KZTKXUWRSHEQEL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CCCN(C1)C(=O)C(C)(C)C2=C(C=C(C=C2)Cl)F
• Molecular Formula: C17H22ClFN2O2
• Molecular Weight: 340.8 g/mol

Description

N-[1-[2-(4-chloro-2-fluorophenyl)-2-methylpropanoyl]piperidin-3-yl]acetamide is a synthetic compound with a complex molecular structure It is characterized by the presence of a piperidine ring, a fluorinated phenyl group, and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[2-(4-chloro-2-fluorophenyl)-2-methylpropanoyl]piperidin-3-yl]acetamide typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the piperidine ring: This can be achieved through cyclization reactions involving appropriate starting materials.

Introduction of the fluorinated phenyl group: This step often involves electrophilic aromatic substitution reactions.

Attachment of the acetamide moiety: This is usually done through acylation reactions using acetic anhydride or acetyl chloride.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of high-pressure reactors, advanced purification techniques such as chromatography, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

N-[1-[2-(4-chloro-2-fluorophenyl)-2-methylpropanoyl]piperidin-3-yl]acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to remove oxygen-containing groups or reduce double bonds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like sodium hydroxide (NaOH) for nucleophilic substitution and sulfuric acid (H2SO4) for electrophilic substitution are common.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deoxygenated compounds.

Scientific Research Applications

N-[1-[2-(4-chloro-2-fluorophenyl)-2-methylpropanoyl]piperidin-3-yl]acetamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential interactions with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-[2-(4-chloro-2-fluorophenyl)-2-methylpropanoyl]piperidin-3-yl]acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or ion channels. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved are still under investigation, but they may include signal transduction pathways and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• N-[1-[2-(4-chlorophenyl)-2-methylpropanoyl]piperidin-3-yl]acetamide
• N-[1-[2-(4-fluorophenyl)-2-methylpropanoyl]piperidin-3-yl]acetamide
• N-[1-[2-(4-chloro-2-methylphenyl)-2-methylpropanoyl]piperidin-3-yl]acetamide

Uniqueness

N-[1-[2-(4-chloro-2-fluorophenyl)-2-methylpropanoyl]piperidin-3-yl]acetamide is unique due to the presence of both chlorine and fluorine atoms on the phenyl ring. This dual substitution can significantly influence the compound’s chemical reactivity and biological activity, making it distinct from its analogs.